Cas no 2490322-81-9 ((1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride)

• Product Name: (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride
• CAS No: 2490322-81-9
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• MDL: MFCD32853256
• CID: 5086177
• PubChem ID: 155821833
• Update Time: 2025-06-26

(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-Methoxypyridin-2-yl)ethan-1-amine dihydrochloride
• (1S)-1-(6-Methoxypyridin-2-yl)ethanamine;dihydrochloride
• E79525
• (1S)-1-(6-Methoxy(2-pyridyl))ethylamine 2HCl
• (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride
• (1S)-1-(6-methoxypyridin-2-yl)ethanamine dihydrochloride
• 2490322-81-9
• BS-48393
• EN300-27122060

• MDL： MFCD32853256
• Inchi： 1S/C8H12N2O.2ClH/c1-6(9)7-4-3-5-8(10-7)11-2;;/h3-6H,9H2,1-2H3;2*1H/t6-;;/m0../s1
• InChI Key： XYABILVABUNLPN-ILKKLZGPSA-N
• SMILES： Cl.Cl.O(C)C1=CC=CC([C@H](C)N)=N1

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Additional information on (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride

(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride: A Comprehensive Overview

(1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride (CAS No. 2490322-81-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride consists of a pyridine ring substituted with a methoxy group at the 6-position and an ethylamine moiety attached to the 2-position. The presence of the dihydrochloride salt form ensures enhanced solubility and stability, making it suitable for various pharmaceutical formulations.

Recent research findings have highlighted the potential therapeutic applications of this compound. Studies have shown that (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride exhibits significant antidepressant-like effects in animal models. These effects are attributed to its ability to modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation.

In addition to its antidepressant properties, this compound has also demonstrated anti-inflammatory activity. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This dual mechanism of action makes it a promising candidate for the treatment of conditions characterized by both mood disorders and chronic inflammation.

The chiral nature of (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride is another critical aspect that has been extensively studied. Chirality plays a crucial role in determining the pharmacological properties of a compound, as different enantiomers can exhibit distinct biological activities. The (S)-enantiomer has been found to be more potent and selective compared to its (R)-counterpart, further underscoring the importance of enantiomeric purity in drug development.

From a synthetic perspective, the preparation of (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride involves several steps, including the formation of the pyridine ring, introduction of the methoxy group, and subsequent coupling with ethylamine. Advanced synthetic methods, such as asymmetric synthesis and catalytic processes, have been employed to achieve high yields and enantiomeric purity.

In terms of pharmacokinetics, studies have shown that (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, making it suitable for oral administration. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine.

The safety profile of (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride has also been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, (1S)-1-(6-methoxypyridin-2-yl)ethan-1-amine dihydrochloride (CAS No. 2490322-81-9) represents a promising compound with potential applications in the treatment of mood disorders and inflammatory conditions. Its unique chemical structure, chiral nature, and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.